Cas no 189559-86-2 (Ethanone, 1-(3-chloro-1H-indazol-6-yl)-)

Ethanone, 1-(3-chloro-1H-indazol-6-yl)- structure
189559-86-2 structure
Product Name:Ethanone, 1-(3-chloro-1H-indazol-6-yl)-
CAS No:189559-86-2
MF:C9H7ClN2O
MW:194.61768078804
CID:3847227
PubChem ID:54138593
Update Time:2025-04-22

Ethanone, 1-(3-chloro-1H-indazol-6-yl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(3-chloro-1H-indazol-6-yl)-
    • DTXSID901290601
    • 1-(3-CHLORO-1H-INDAZOL-6-YL)ETHANONE
    • 189559-86-2
    • SCHEMBL8890934
    • Inchi: 1S/C9H7ClN2O/c1-5(13)6-2-3-7-8(4-6)11-12-9(7)10/h2-4H,1H3,(H,11,12)
    • InChI Key: NZLWQQPHLTXPTQ-UHFFFAOYSA-N
    • SMILES: C(=O)(C1=CC2=C(C=C1)C(Cl)=NN2)C

Computed Properties

  • Exact Mass: 194.0246905Da
  • Monoisotopic Mass: 194.0246905Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 45.8Ų
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